molecular formula C18H16O4 B8774137 1,4-Diethoxyanthracene-9,10-dione CAS No. 75829-97-9

1,4-Diethoxyanthracene-9,10-dione

Cat. No.: B8774137
CAS No.: 75829-97-9
M. Wt: 296.3 g/mol
InChI Key: WUMWJEUVSAFTBD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1,4-Diethoxyanthracene-9,10-dione is a useful research compound. Its molecular formula is C18H16O4 and its molecular weight is 296.3 g/mol. The purity is usually 95%.
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Properties

CAS No.

75829-97-9

Molecular Formula

C18H16O4

Molecular Weight

296.3 g/mol

IUPAC Name

1,4-diethoxyanthracene-9,10-dione

InChI

InChI=1S/C18H16O4/c1-3-21-13-9-10-14(22-4-2)16-15(13)17(19)11-7-5-6-8-12(11)18(16)20/h5-10H,3-4H2,1-2H3

InChI Key

WUMWJEUVSAFTBD-UHFFFAOYSA-N

Canonical SMILES

CCOC1=C2C(=C(C=C1)OCC)C(=O)C3=CC=CC=C3C2=O

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of quinizarin (20.0 g, 83.5 mmol), potassium carbonate (76 g, 550 mmol) and ethyl sulfate (38.6 g, 250 mmol) was refluxed in methyl ethyl ketone (MEK, 950 mL) for 24 hrs. The reaction was filtered hot through Celite using additional hot MEK. The solution was evaporated on a rotary evaporator until crystallization began, then the reaction was allowed to sit overnight. After cooling in an ice bath, the crystals were filtered, rinsed with Et2O, sucked dry, then dried overnight in a vacuum oven at 70° C. The yield was 14.0 g (57%) of yellow/orange crystals.
Quantity
20 g
Type
reactant
Reaction Step One
Quantity
76 g
Type
reactant
Reaction Step One
Quantity
38.6 g
Type
reactant
Reaction Step One
Quantity
950 mL
Type
reactant
Reaction Step Two

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